Cas no 1955554-67-2 (2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride)

• Product Name: 2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride
• CAS No: 1955554-67-2
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD29991684
• CID: 4631678
• PubChem ID: 122156635
• Update Time: 2025-10-20

2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxycyclobutyl)ethan-1-amine hydrochloride
• 2-(3-methoxycyclobutyl)ethanamine;hydrochloride
• Z2492774545
• 2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride

• MDL： MFCD29991684
• Inchi： 1S/C7H15NO.ClH/c1-9-7-4-6(5-7)2-3-8;/h6-7H,2-5,8H2,1H3;1H
• InChI Key： JHQUVBWCGGWANP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1CC(CCN)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79
• Topological Polar Surface Area: 35.2

Additional information on 2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride (CAS No. 1955554-67-2)

2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride is a specialized organic compound with a growing interest in pharmaceutical and biochemical research. Its unique structure, featuring a methoxycyclobutyl moiety linked to an ethylamine backbone, makes it a valuable intermediate in drug discovery. The compound's CAS number, 1955554-67-2, is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Researchers are particularly intrigued by its potential applications in designing novel therapeutics, especially in neurological and metabolic disorders.

In recent years, the demand for custom synthesis and high-purity intermediates like 2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride has surged, driven by advancements in precision medicine and small-molecule drug development. This compound’s hydrochloride salt form enhances its solubility, a critical factor for bioavailability studies. Laboratories and biotech firms often prioritize its procurement for structure-activity relationship (SAR) studies, aiming to optimize drug candidates with improved efficacy and safety profiles.

The synthesis of 2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride involves multi-step organic reactions, including cyclobutane ring functionalization and amine protection-deprotection strategies. Its 3-methoxycyclobutyl group is a notable structural feature, often explored in fragment-based drug design. This aligns with the trending focus on scaffold hopping in medicinal chemistry, where researchers modify core structures to discover new bioactive molecules. The compound’s molecular weight and logP values are also key parameters for computational chemists developing AI-driven drug discovery models.

From a commercial perspective, suppliers of 2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride emphasize its GMP-grade availability and batch-to-batch consistency, catering to stringent regulatory requirements. The compound’s role in peptide conjugation and prodrug synthesis further expands its utility. Notably, its amine hydrochloride functionality is compatible with click chemistry techniques, a hot topic in bioconjugation research. These attributes make it a versatile tool for innovators exploring targeted drug delivery systems.

Environmental and safety considerations are integral to handling 2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride. While not classified as hazardous, proper laboratory protocols for amine handling are recommended. The compound’s stability under refrigeration and compatibility with common solvents like DMSO and ethanol are frequently queried by end-users. These practical aspects are critical for high-throughput screening workflows in drug discovery pipelines.

In summary, 2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride (CAS 1955554-67-2) represents a convergence of structural novelty and pharmaceutical applicability. Its integration into cutting-edge research underscores the compound’s significance in addressing unmet medical needs. As the scientific community continues to explore cyclobutane derivatives, this molecule stands out as a promising candidate for next-generation therapeutics.